Cas no 524683-18-9 (N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(dimethylsulfamoyl)benzamide
• CAS No: 524683-18-9
• MF: C₂₄H₂₄N₄O₃S₂
• MW: 480.602362632751
• CID: 6001288
• PubChem ID: 3715548
• Update Time: 2025-07-09

N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(dimethylsulfamoyl)benzamide
• N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide
• Benzamide, N-[3-cyano-4,5,6,7-tetrahydro-6-(phenylmethyl)thieno[2,3-c]pyridin-2-yl]-4-[(dimethylamino)sulfonyl]-
• Oprea1_802513
• 524683-18-9
• AKOS024581574
• F0539-1243
• N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-(dimethylsulfamoyl)benzamide
• N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-4-(dimethylsulfamoyl)benzamide

• Inchi： 1S/C24H24N4O3S2/c1-27(2)33(30,31)19-10-8-18(9-11-19)23(29)26-24-21(14-25)20-12-13-28(16-22(20)32-24)15-17-6-4-3-5-7-17/h3-11H,12-13,15-16H2,1-2H3,(H,26,29)
• InChI Key： LXTNCIOMLKJURA-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C#N)CCN(CC1=CC=CC=C1)C2)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 480.12898299g/mol
• Monoisotopic Mass: 480.12898299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.03±0.20(Predicted)

Additional information on N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-(dimethylsulfamoyl)benzamide

N-{6-Benzyl-3-Cyano-4H,5H,6H,7H-Thieno[2,3-C]Pyridin-2-Yl}-4-(Dimethylsulfamoyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 524683-18-9, known as N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-4-(dimethylsulfamoyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thienopyridine ring system and a sulfamoyl group. The presence of these functional groups endows the molecule with distinctive chemical and biological properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role as a modulator of cellular signaling pathways, particularly in the context of cancer therapy. The thienopyridine moiety has been shown to exhibit antiproliferative activity, making it a promising candidate for drug development. Additionally, the sulfamoyl group contributes to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical design.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thienopyridine ring through cyclization reactions and the subsequent introduction of the benzamide and dimethylsulfamoyl groups. These steps are challenging due to the sensitivity of the intermediate compounds and the need for high yields. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain protein targets. For example, studies have shown that it can inhibit specific kinases involved in cell proliferation and apoptosis. This selectivity is attributed to its ability to form stable interactions with the active sites of these enzymes. Furthermore, computational modeling techniques have been employed to predict its binding affinity and optimize its structure for enhanced efficacy.

The application of this compound extends beyond pharmacology. Its electronic properties make it a potential candidate for use in organic electronics. The thienopyridine ring contributes to its conjugation length, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into thin-film transistor structures to improve device performance.

From an environmental perspective, the synthesis and disposal of this compound must adhere to strict regulations to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound using renewable resources and reducing waste generation. These efforts align with global sustainability goals and highlight the importance of responsible chemical practices.

In conclusion, N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-4-(dimethylsulfamoyl)benzamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative solutions across various industries.